4-(2,4-Dioxo-thiazolidin-5-ylmethyl)-benzoic acid methyl ester

• Molecular Formula: C12H11NO4S
• Molecular Weight: 265.29 g/mol
• IUPAC Name: methyl 4-[(2,4-dioxo-1,3-thiazolidin-5-yl)methyl]benzoate
• InChI: InChI=1S/C12H11NO4S/c1-17-11(15)8-4-2-7(3-5-8)6-9-10(14)13-12(16)18-9/h2-5,9H,6H2,1H3,(H,13,14,16)
• InChI Key: INVKBDJOAIKXPX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CC2C(=O)NC(=O)S2

Description

4-(2,4-Dioxo-thiazolidin-5-ylmethyl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H11NO4S and its molecular weight is 265.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the methyl ester 350 (615 mg, 2.32 mmol) in MeOH (120 ml) was hydrogenated over 10% Pd/C (615 mg, Degussa type) for 2 hours at room temperature. Another portion of Pd/C (300 mg) was added and the hydrogenation proceeded for another 3 hrs (monitored by MS). The reaction mixture was filtered through a celite pad, evaporated and the residue was purified by flash chromatography, eluent EtOAc—CH2Cl2 (1:2), to produce the title compound (570 mg, 92% yield). LRMS: 265.3 (calcd.), 266.1 [MH]+ (found).